Cas no 728038-73-1 (Benzenepropanoic acid,2-methyl-4-(phenylmethoxy)-, methyl ester)

• Product Name: Benzenepropanoic acid,2-methyl-4-(phenylmethoxy)-, methyl ester
• CAS No: 728038-73-1
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• CID: 559118
• PubChem ID: 54153445
• Update Time: 2025-04-19

Benzenepropanoic acid,2-methyl-4-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,2-methyl-4-(phenylmethoxy)-, methyl ester
• (2-{4-[(4-chlorophenyl)phenylmethyl]piperazin-1-yl}ethoxy)acetic acid methyl ester
• 3-(4-benzyloxy-2-methyl-phenyl)-propionic acid methyl ester
• Cetirizine Methanol Adduct
• Cetirizine Methyl Ester
• methyl [2-[4-[(4-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]acetate
• methyl [2-methyl-3-(4-benzyloxy)phenyl]propionate
• methyl-2-[2-[4-[(4-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]acetate
• CS-0002180
• OJIYKYYEVHELNA-UHFFFAOYSA-N
• 2-Methyl-4-(phenylmethoxy)benzenepropanoic acid methyl ester
• Benzenepropanoic acid, 2-methyl-4-(phenylmethoxy)-, methyl ester
• Methyl 3-(4-(benzyloxy)-2-methylphenyl)propanoate
• SCHEMBL3917744
• 728038-73-1

• Inchi： 1S/C18H20O3/c1-14-12-17(21-13-15-6-4-3-5-7-15)10-8-16(14)9-11-18(19)20-2/h3-8,10,12H,9,11,13H2,1-2H3
• InChI Key： OJIYKYYEVHELNA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=C(C)C=1)CCC(=O)OC

Computed Properties

• Exact Mass: 284.14100
• Monoisotopic Mass: 284.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.094
• Boiling Point: 410.2°C at 760 mmHg
• Flash Point: 173.9°C
• Refractive Index: 1.55
• PSA: 35.53000
• LogP: 3.67960